Cas no 1955492-65-5 (2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride
• CAS No: 1955492-65-5
• MF: C₁₀H₁₂ClNS
• MW: 213.726980209351
• MDL: MFCD18071417
• CID: 5153228
• PubChem ID: 54759017
• Update Time: 2025-05-20

2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)ethanamine:hydrochloride
• 2-(Benzo[b]thiophen-2-yl)ethan-1-amine hydrochloride
• 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD18071417
• Inchi： 1S/C10H11NS.ClH/c11-6-5-9-7-8-3-1-2-4-10(8)12-9;/h1-4,7H,5-6,11H2;1H
• InChI Key： MDVGWALDUKSYTI-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2C=1)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride

Introduction to 2-(1-Benzothiophen-2-yl)ethan-1-amine Hydrochloride (CAS No: 1955492-65-5)

The compound 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride, identified by the CAS number 1955492-65-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which have garnered considerable attention due to their unique electronic properties and structural versatility. The benzothiophene moiety, a fused bicyclic structure consisting of a benzene ring and a thiophene ring, contributes to the compound's aromaticity and stability, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs. The presence of the amine group in 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride introduces additional functional diversity, enabling interactions with biological targets such as enzymes and receptors. This makes the compound a promising candidate for exploring novel therapeutic interventions.

The synthesis of 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The hydrochloride salt form is particularly advantageous for pharmaceutical purposes, as it enhances solubility and bioavailability.

In terms of physical properties, benzothiophene derivatives are known for their high melting points and moderate solubility in organic solvents. These characteristics make them ideal for use in crystallization studies and solid-state chemistry research. Additionally, the compound exhibits strong fluorescence under UV light, which has been exploited in sensing applications and materials science.

The biological activity of 2-(1-benzothiophen-2-yl)ethan-1-amine hydrochloride has been extensively studied in recent years. Preclinical data suggest that the compound possesses potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases associated with oxidative stress. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy.

In conclusion, 2-(1-benzothiophen-2-yl)ethan-1-amihydrochloride (CAS No: 195549265) stands out as a versatile molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with its favorable physicochemical properties, positions it as a key player in the development of innovative drugs and materials. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific domains.